1-{[3-(Dimethylamino)propyl]amino}-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[3-(dimethylamino)propylamino]-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H25N5/c1-5-15-14(2)16(13-21)20-23-17-9-6-7-10-18(17)25(20)19(15)22-11-8-12-24(3)4/h6-7,9-10,22H,5,8,11-12H2,1-4H3
• InChI Key: MWUVOVGKALFCBK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)NCCCN(C)C
• Molecular Formula: C20H25N5
• Molecular Weight: 335.4 g/mol

Description

The compound “1-{[3-(Dimethylamino)propyl]amino}-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile” is a chemical compound with the linear formula C20H25N5. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Understanding Carcinogenicity and Exposure

• Carcinogenic Potential : Research has focused on the carcinogenic potential of heterocyclic amines (HCAs), compounds formed during the cooking of meat and fish under high temperatures. Studies have found that HCAs like MeIQx (2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline) and PhIP (2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) are carcinogenic in rodents and may pose a risk to humans through dietary exposure (Wakabayashi et al., 1993).

• Biomonitoring and Exposure : Efforts to monitor human exposure to HCAs involve the detection of these compounds or their metabolites in biological samples, such as urine, highlighting the continuous exposure of humans to potentially carcinogenic compounds through their diet (Stillwell et al., 1999).

Pharmacokinetics and Metabolism

• Metabolic Pathways : The metabolism and disposition of compounds, including those with nitrogen-containing structures, are critical for understanding their pharmacokinetics and potential therapeutic applications. For example, studies on other nitrogen-containing compounds, such as the oral direct thrombin inhibitor dabigatran, provide insights into how these compounds are metabolized and excreted in humans, which is crucial for assessing their safety and efficacy (Blech et al., 2008).

• Toxicology and Safety : The safety profiles of nitrogen-containing compounds, including potential toxicities and the role of specific metabolites, are important areas of research. The understanding of toxicological properties and the identification of metabolites through studies such as those on pirimicarb, a pesticide, contribute to the development of safer compounds and the establishment of exposure guidelines (Hardt et al., 1999).